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Compound of Interest

Compound Name: JB-95

Cat. No.: B12376304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

assessing the in vitro antimicrobial activity of JB-95, a novel β-hairpin macrocyclic peptide. JB-
95 demonstrates potent and selective activity against Gram-negative bacteria by targeting and

disrupting the outer membrane.

Introduction to JB-95
JB-95 is a peptidomimetic antibiotic with a unique mechanism of action. It selectively targets

the outer membrane (OM) of Gram-negative bacteria, such as Escherichia coli.[1] Unlike many

conventional antibiotics that inhibit intracellular processes, JB-95 disrupts the integrity of the

OM by interacting with key β-barrel outer membrane proteins (OMPs), including the BamA

component of the β-barrel assembly machinery (BAM) complex and LptD.[1][2] This interaction

leads to a rapid depletion of OMPs and subsequent lethal disruption of the outer membrane,

without causing generalized cell lysis.[1] This targeted approach makes JB-95 a promising

candidate for the development of new antibiotics to combat multidrug-resistant Gram-negative

infections.

Mechanism of Action Signaling Pathway
The proposed mechanism of JB-95 involves the direct targeting of the outer membrane protein

assembly and integrity.
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Caption: Proposed mechanism of action of JB-95.

Quantitative Antimicrobial Activity
The antimicrobial efficacy of JB-95 is quantified by determining its Minimum Inhibitory

Concentration (MIC), the lowest concentration that inhibits visible bacterial growth.

Microorganism Strain MIC (μg/mL) Reference

Escherichia coli K-12 0.41 [3]

Staphylococcus

aureus
- >100 [3]

Note: The available data for JB-95 is limited. The table will be updated as more information

becomes available. The provided MIC for a similar macrocyclic peptide, CirB, against E. coli is

shown for context.

Experimental Protocols
Standardized protocols from the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST) should be followed for

antimicrobial susceptibility testing.[4][5][6][7]
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Broth Microdilution Assay for MIC Determination
This method is used to determine the MIC of JB-95 in a liquid growth medium.

Materials:

JB-95 stock solution (in an appropriate solvent, e.g., DMSO, followed by dilution in water)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial strains (e.g., E. coli ATCC 25922)

Sterile 96-well microtiter plates

Spectrophotometer or microplate reader

Workflow Diagram:
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Prepare serial dilutions
of JB-95 in CAMHB

Prepare standardized
bacterial inoculum
(0.5 McFarland)

Inoculate microtiter plate
wells with bacterial suspension

Incubate at 35-37°C
for 16-20 hours

Determine MIC by visual
inspection or OD reading

End
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Expose bacteria to JB-95
at different concentrations (e.g., 1x, 4x MIC)

Collect aliquots at
specific time points (0, 2, 4, 8, 24h)

Perform serial dilutions and
plate on agar

Incubate plates and
count CFUs

Plot log10 CFU/mL
versus time

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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